Cas no 2138346-12-8 (3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2138346-12-8
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5998541
• PubChem ID: 155822412
• Update Time: 2025-05-20

3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-1lambda6-thiolane-1,1-dione
• EN300-1108865
• 2138346-12-8

• Inchi： 1S/C9H12N2O3S/c10-8-2-1-4-11(9(8)12)7-3-5-15(13,14)6-7/h1-2,4,7H,3,5-6,10H2
• InChI Key： PUDXEDIPCPWGAA-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C=CC=C(C1=O)N)(=O)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)-1lambda6-thiolane-1,1-dione

Introduction to 3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-1λ⁶-thiolane-1,1-dione (CAS No. 2138346-12-8)

3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-1λ⁶-thiolane-1,1-dione, a compound with the CAS number 2138346-12-8, is a novel and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiolanes, which are characterized by their unique sulfur-containing ring structures. The presence of a 3-amino-2-oxo-1,2-dihydropyridinyl moiety further enhances its chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-1λ⁶-thiolane-1,1-dione is composed of a thiolane ring fused with a pyridine derivative. The thiolane ring, specifically the 1λ⁶-thiolane, is a six-membered ring containing sulfur atoms in an unusual oxidation state. This structural feature imparts unique reactivity and stability to the molecule. The 3-amino-2-oxo-1,2-dihydropyridinyl moiety, on the other hand, is known for its ability to form hydrogen bonds and participate in various biological interactions.

Recent studies have highlighted the potential of 3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-1λ⁶-thiolane-1,1-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by scavenging reactive oxygen species (ROS) and inhibiting oxidative stress. These findings are particularly relevant given the increasing prevalence of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-1λ⁶-thiolane-1,1-dione has also shown promise in cancer research. Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents.

The pharmacokinetic properties of 3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-1λ⁶-thiolane-1,1-dione have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This makes it an attractive candidate for further development into a viable therapeutic agent. However, more extensive preclinical and clinical studies are needed to fully understand its safety and efficacy in humans.

The synthesis of 3-(3-Amino-2-oxo-1,2-dihydropyridin-1-yl)-1λ⁶-thiolane-1,1-dione has been optimized using modern synthetic techniques. The process involves several steps, including the formation of the thiolane ring and the attachment of the pyridine derivative. The use of environmentally friendly solvents and catalysts has been emphasized to ensure sustainable production methods.

In conclusion, 3-(3-Amino-2-oxydohydrodipyridinyl)-thiolane dione (CAS No. 2138346–00–0), with its unique chemical structure and promising biological activities, represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential applications in neurodegenerative diseases and cancer therapy make it an exciting area for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in the development of novel treatments for various diseases.